![molecular formula C23H17N7O2S B2636570 N-(3-cyanophenyl)-2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide CAS No. 1207042-33-8](/img/structure/B2636570.png)
N-(3-cyanophenyl)-2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide
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Description
N-(3-cyanophenyl)-2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H17N7O2S and its molecular weight is 455.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Synthesis and Anticancer Evaluation : A novel series of compounds, including those with complex sulfanylacetamide structures, have been synthesized and characterized, demonstrating anticancer activities against various cancer cell lines. For example, a compound exhibited high activity against CNS cancer subpanels, suggesting potential for further studies as lead compounds for anticancer drug development (Zyabrev et al., 2022).
Antimicrobial Evaluation : Research involving cyanoacetamide derivatives, which share a functional group with the compound of interest, showed promising antibacterial and antifungal activities, highlighting the versatility of these compounds in synthesizing heterocycles with significant biological activities (Darwish et al., 2014).
Biological Activities
Anti-Cancer Activity : Studies on metal ion complexes derived from triazole compounds indicate cytotoxic effects against cancer cell lines, suggesting that structural components similar to the compound can be effective in cancer treatment (Ghani & Alabdali, 2022).
Antimicrobial Agents : New derivatives of acetamide, including those with sulfanyl and uracil moieties, have been synthesized and found to possess anticytomegalovirus activity, indicating the potential for antimicrobial applications (Paramonova et al., 2020).
Antiviral and Virucidal Activity : Derivatives of acetamide, particularly those involving sulfanylacetamide structures, have been evaluated for antiviral and virucidal activities against human adenovirus and ECHO-9 virus, showing potential to reduce viral replication (Wujec et al., 2011).
Properties
IUPAC Name |
N-(3-cyanophenyl)-2-[[11-(4-methoxyphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N7O2S/c1-32-18-7-5-16(6-8-18)19-12-20-22-26-27-23(29(22)9-10-30(20)28-19)33-14-21(31)25-17-4-2-3-15(11-17)13-24/h2-11,19-20,22,26,28H,12,14H2,1H3,(H,25,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDAGBVNRKMTGDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2CC3C4NN=C(N4C=CN3N2)SCC(=O)NC5=CC=CC(=C5)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N7O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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